BENGHE Foundational & Exploratory

Check Availability & Pricing

dicyandiamide CAS number 461-58-5

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dicyandiamide

cat. No.: B1669379

An In-depth Technical Guide to Dicyandiamide (CAS 461-58-5)

Abstract

Dicyandiamide (DCD), also known as cyanoguanidine, is a highly versatile and reactive
nitrogen-based molecule with the chemical formula C2HaNa.[1][2] It serves as a fundamental
building block in industrial chemistry, finding extensive applications in pharmaceuticals,
agriculture, and material science.[2] This guide provides a comprehensive technical overview of
dicyandiamide, covering its physicochemical properties, synthesis methodologies, key
chemical reactions, and significant industrial applications. It details experimental protocols for
its synthesis and its use in the production of the drug metformin and the curing of epoxy resins.
Furthermore, this document elucidates the mechanisms of action for its primary roles as a
nitrification inhibitor and an epoxy curing agent through structured diagrams. This guide is
intended for researchers, scientists, and professionals in drug development and chemical
manufacturing who require a detailed understanding of this pivotal chemical compound.

Physicochemical and Toxicological Properties

Dicyandiamide is a white, crystalline, non-volatile powder that is stable when dry.[3][4] It is
soluble in water, alcohol, and other polar organic solvents but insoluble in nonpolar solvents
like benzene and chloroform.[4][5] Its high nitrogen content (66% by weight) and multifaceted
reactivity are central to its widespread use.[3]

Table 1: Physicochemical Properties of Dicyandiamide
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Property Value References
CAS Number 461-58-5 [21[3][6]
Molecular Formula C2HaNa4 [1][2]13]
Molecular Weight 84.08 g/mol [51[7]
Appearance White crystalline powder [11[4118]
Melting Point 207-211°C (404.6-411.8°F) [5]

Boiling Point 229.8°C at 760 mmHg [5]

Density 1.40 g/cm3 9]

Solubility in Water

2.26 g/ 100 mL at 13°C;

higher in hot water

Solubility in Ethanol

1.2g/100 mL at 13°C

Synonyms

Cyanoguanidine, DCD, DICY,

Dicyanodiamide

[6]

Table 2: Toxicological Data
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Metric Value | Observation References

LD50 (Oral, Mouse) > 4000 mg/kg

May cause eye, skin, and
respiratory tract irritation.
Ingestion may lead to
Human Health Hazards gastrointestinal irritation.[10]
Absorption can form
methemoglobin, causing

cyanosis.[10]

Considered to have low
environmental impact when
) used responsibly. Not
Environmental Hazards - )
classified as a persistent,
bioaccumulative, or toxic (PBT)

substance.[1][7]

Non-flammable.[4]
Flammability Decomposes upon heating to

produce toxic gases.[4]

Synthesis and Manufacturing

The primary industrial synthesis of dicyandiamide starts with calcium cyanamide (CaCNz),
often referred to as lime nitrogen.[2][4] The process involves the dimerization of cyanamide
under controlled alkaline conditions.[2]

// Node Definitions CaCN2 [label="Calcium Cyanamide (CaCNz2)", fillcolor="#F1F3F4",
fontcolor="#202124"]; Hydrolysis [label="Hydrolysis (H20)", shape=ellipse, style=filled,
fillcolor="#FFFFFF", fontcolor="#202124"]; Suspension [label="Ca(OH)2 Suspension”,
fillcolor="#F1F3F4", fontcolor="#202124"]; CO2 [label="Decalcification (COz2)", shape=ellipse,
style=filled, fillcolor="#FFFFFF", fontcolor="#202124"]; Filtration1 [label="Filtration",
shape=diamond, style=filled, fillcolor="#FBBC05", fontcolor="#202124"]; H2NCN
[label="Cyanamide Solution (HzNCN)", fillcolor="#F1F3F4", fontcolor="#202124"],
Polymerization [label="Dimerization (Alkaline, ~74°C)", shape=ellipse, style=filled,
fillcolor="#FFFFFF", fontcolor="#202124"]; DCD_crude [label="Crude Dicyandiamide",
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fillcolor="#F1F3F4", fontcolor="#202124"]; Purification [label="Cooling, Crystallization, Filtration
& Drying", shape=diamond, style=filled, fillcolor="#FBBC05", fontcolor="#202124"]; DCD_final
[label="Pure Dicyandiamide (CzHsNa4)", shape=box, style="filled,rounded", fillcolor="#34A853",
fontcolor="#FFFFFF"];

// Edge Definitions CaCN2 -> Hydrolysis [label="Step 1"]; Hydrolysis -> Suspension;
Suspension -> Filtration1; Filtration1 -> CO2 [label="Filtrate"]; CO2 -> H2NCN; H2NCN ->
Polymerization [label="Step 2"]; Polymerization -> DCD_crude; DCD_crude -> Purification
[label="Step 3"]; Purification -> DCD _final; }

Caption: Industrial synthesis workflow for dicyandiamide.

Experimental Protocol 1: Synthesis of Dicyandiamide
from Calcium Cyanamide

This protocol is a generalized representation of the industrial manufacturing process.[2][4]

Hydrolysis: Calcium cyanamide (lime nitrogen) is treated with water. This hydrolysis step
produces a suspension containing calcium hydroxide.[2]

» Decalcification: The filtrate from the hydrolysis step is treated with carbon dioxide (COz2). This
precipitates the calcium ions as calcium carbonate, which is then removed via filtration,
yielding a cyanamide solution.[2][4]

o Dimerization: The resulting cyanamide solution is made alkaline and heated to approximately
74°C. Under these conditions, the cyanamide undergoes a controlled dimerization reaction
to form dicyandiamide.[2]

 Purification: The solution is then cooled to induce crystallization. The resulting
dicyandiamide crystals are separated by filtration, washed, and dried to yield the final pure
product.[4]

Key Chemical Reactions and Applications

Dicyandiamide's unique structure, featuring a reactive cyano group and a guanidine core,
allows it to participate in a wide range of chemical reactions.[2] This versatility makes it a
crucial intermediate in many sectors.
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Application in Agriculture: Nitrification Inhibition

In agriculture, dicyandiamide is a widely used nitrification inhibitor.[1][11][12] It is added to
nitrogen-based fertilizers to improve nitrogen use efficiency by slowing the microbial conversion
of ammonium (NHa4%) to nitrate (NOs™).[11][13] This retention of nitrogen in the less mobile
ammonium form reduces nitrogen loss through leaching and denitrification, minimizing
environmental pollution and ensuring a steady supply of nitrogen to crops.[11][14] DCD
specifically inhibits the activity of Nitrosomonas bacteria, which are responsible for the first step
of nitrification.[12][15]

// Node Definitions NH4 [label="Ammonium (NHa*)\n(Less Mobile)", fillcolor="#4285F4",
fontcolor="#FFFFFF"]; Nitrosomonas [label="Nitrosomonas Bacteria", fillcolor="#FFFFFF",
fontcolor="#202124", shape=oval]; NO2 [label="Nitrite (NO2z7)", fillcolor="#F1F3F4",
fontcolor="#202124"]; Nitrobacter [label="Nitrobacter Bacteria", fillcolor="#FFFFFF",
fontcolor="#202124", shape=oval]; NO3 [label="Nitrate (NO3~)\n(Highly Mobile, Prone to
Leaching)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; DCD [label="Dicyandiamide (DCD)",
fillcolor="#FBBCO05", fontcolor="#202124"]; Leaching [label="Nitrogen Loss\n(Leaching,
Denitrification)", shape=cylinder, fillcolor="#5F6368", fontcolor="#FFFFFF"]; Uptake
[label="Plant Nitrogen Uptake", shape=cylinder, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edge Definitions NH4 -> Nitrosomonas [label="Nitrification Step 1"]; Nitrosomonas -> NO2;
NO2 -> Nitrobacter [label="Nitrification Step 2"]; Nitrobacter -> NO3; DCD -> Nitrosomonas
[label="Inhibits", color="#EA4335", style=bold, arrowhead=tee]; NO3 -> Leaching; NH4 ->
Uptake; } Caption: Mechanism of nitrification inhibition by dicyandiamide.

Application in Material Science: Epoxy Resin Curing

/I Node Definitions Epoxy [label="Epoxy Resin\n(Liquid)", fillcolor="#F1F3F4",
fontcolor="#202124"]; DCD [label="Dicyandiamide\n(Solid Powder)", fillcolor="#F1F3F4",
fontcolor="#202124"]; Mixture [label="Stable Mixture\n(Room Temperature)",
fillcolor="#4285F4", fontcolor="#FFFFFF"]; Heat [label="Heat\n(>150°C)", shape=oval,
style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"]; Reaction [label="Cross-Linking
Reaction\n(Amine-Epoxy Addition)", shape=ellipse, style=filled, fillcolor="#FBBCO05",
fontcolor="#202124"]; Cured [label="Cured Epoxy\n(Solid Thermoset)", fillcolor="#34A853",
fontcolor="#FFFFFF"];
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// Edge Definitions Epoxy -> Mixture; DCD -> Mixture; Mixture -> Heat [label="Activation"]; Heat
-> Reaction; Reaction -> Cured; }

Caption: Logical workflow of epoxy resin curing with dicyandiamide.

Experimental Protocol 2: Curing of Epoxy Resin with
Dicyandiamide

This protocol describes a general laboratory procedure for curing a standard Bisphenol A epoxy
resin.

o Formulation: Prepare a mixture of a liquid epoxy resin (e.g., E-51 or EPON 828) and
micronized dicyandiamide powder. A typical loading is 4-10 parts by weight of DCD per 100
parts of resin (phr). [1L6]For accelerated curing, add 1-5 phr of a urea-based accelerator.

e Homogenization: Thoroughly mix the components until the dicyandiamide is uniformly
dispersed. To prevent settling, fumed silica can be added as a thixotropic agent. [16]3.
Application: Apply the formulated adhesive or coating to the desired substrate.

e Curing: Place the assembly in an oven and heat to the target curing temperature.

o Without accelerator: Cure at ~180-200°C for 30-60 minutes. [17][18] * With accelerator:
Cure at ~130-150°C for 30-60 minutes. [19]5. Cooling: Allow the cured part to cool to room
temperature. The resin will have transformed into a rigid solid.

Application in Pharmaceuticals: Synthesis of Metformin

// Node Definitions DCD [label="Dicyandiamide”, fillcolor="#4285F4", fontcolor="#FFFFFF"];
DMA [label="Dimethylamine\n(or Dimethylamine HCI)", fillcolor="#4285F4",
fontcolor="#FFFFFF"]; Solvent [label="Solvent\n(e.g., Methanol, Toluene)", shape=ellipse,
style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; Reaction [label="Condensation
Reaction\n(Heating)", shape=diamond, style=filled, fillcolor="#FBBCO05", fontcolor="#202124"];
Metformin [label="Metformin", fillcolor="#34A853", fontcolor="#FFFFFF"]; HCI
[label="Hydrochloric Acid\n(for salt formation)", shape=ellipse, style=filled, fillcolor="#F1F3F4",
fontcolor="#202124"]; MetforminHCI [label="Metformin Hydrochloride\n(Final Product)",
fillcolor="#34A853", fontcolor="#FFFFFF"];
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// Edge Definitions DCD -> Reaction; DMA -> Reaction; Solvent -> Reaction; Reaction ->
Metformin; Metformin -> MetforminHCI; HCI -> MetforminHCI; }

Caption: Synthesis pathway of metformin from dicyandiamide.

Experimental Protocol 3: Synthesis of Metformin
Hydrochloride from Dicyandiamide

This protocol is based on published laboratory synthesis methods. [20][21][22]

» Reactant Preparation: In a reaction vessel, dissolve 16.8 g of dicyandiamide in 50 mL of
methanol. Add 9.1 g of dimethylamine with stirring. [21]2. Reaction Initiation: Add a base,
such as 27 g of sodium methoxide, to the mixture. [21]Alternatively, react dicyandiamide
with dimethylamine hydrochloride directly under reflux. [20][22]3. Reaction Conditions:
Gently heat the mixture to a reaction temperature of 30°C and maintain with stirring for
approximately 5 hours. [21]Monitor the reaction's completion by checking for the
disappearance of the dicyandiamide starting material (e.g., via chromatography). [21]4.
Work-up: After the reaction is complete, concentrate the mixture to remove the methanol.
Add 50 mL of purified water to the residue. [21]5. Salt Formation and Purification: Carefully
add concentrated hydrochloric acid (e.g., 15 mL of 38% HCI) dropwise to adjust the pH to 3.
[21]This forms the hydrochloride salt.

o Crystallization: Add 180 mL of 80% ethanol to the aqueous solution and cool in an ice-water
bath or freezer to induce crystallization of metformin hydrochloride. [21]7. Isolation: Collect
the white crystalline product by filtration, wash with cold ethanol, and dry under vacuum. The
product can be further purified by recrystallization or activated carbon treatment. [21]

Other Industrial Applications

Beyond these core areas, dicyandiamide serves as an intermediate in the production of a
wide range of organic chemicals: [3]* Melamine Production: It is a primary raw material for
melamine, which is used to make durable resins. [2]* Flame Retardants: Used as a flame
retardant additive in textiles, paper, and plastics. [1][23]* Dye Fixing: Dicyandiamide-
formaldehyde resins are used as fixing agents in the dyeing industry. * Water Treatment: Its
polymerized form, poly-dicyandiamide, is used as a flocculant and decoloring agent in
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wastewater treatment. [23][24]* Guanidine Salts: It is a precursor for various guanidine salts
used in explosives and other applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC5791635/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5791635/
https://www.chemicalbook.com/synthesis/metformin-hydrochloride.htm
https://patents.google.com/patent/CN105968032A/en
https://patents.google.com/patent/CN105968032A/en
https://www.niir.org/blog/manufacturing-of-dcda-dicyandiamide-2-cyanoguanidine-active-pharma-ingredient-api/
https://aevixchemical.com/poly-dicyandiamide/
https://www.benchchem.com/product/b1669379#dicyandiamide-cas-number-461-58-5
https://www.benchchem.com/product/b1669379#dicyandiamide-cas-number-461-58-5
https://www.benchchem.com/product/b1669379#dicyandiamide-cas-number-461-58-5
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1669379?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669379?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

